Cas no 1379347-06-4 (8-Chloro-3-Iodoimidazo1,2-APyridine)
8-Chloro-3-Iodoimidazo1,2-APyridine Chemical and Physical Properties
Names and Identifiers
-
- 8-Chloro-3-iodo-iMidazo[1,2-a]pyridine
- 8-Chloro-3-iodoimidazo[1,2-a]pyridine
- CS-0171527
- SCHEMBL20912777
- MFCD18711555
- EN300-834010
- AKOS027251665
- 1379347-06-4
- AS-36030
- DB-100779
- 8-Chloro-3-Iodoimidazo1,2-APyridine
-
- MDL: MFCD18711555
- Inchi: 1S/C7H4ClIN2/c8-5-2-1-3-11-6(9)4-10-7(5)11/h1-4H
- InChI Key: GHJBGRCCZSJCCW-UHFFFAOYSA-N
- SMILES: C12=NC=C(I)N1C=CC=C2Cl
Computed Properties
- Exact Mass: 277.91077g/mol
- Monoisotopic Mass: 277.91077g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.3Ų
Experimental Properties
- Color/Form: Yellow to Brown Solid
8-Chloro-3-Iodoimidazo1,2-APyridine Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H320;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:2-8 °C
8-Chloro-3-Iodoimidazo1,2-APyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 52257-0.25/G |
8-CHLORO-3-IODOIMIDAZO[1,2-A]PYRIDINE |
1379347-06-4 | 97% | 0.25/G |
$106 | 2022-06-02 | |
| AstaTech | 52257-1/G |
8-CHLORO-3-IODOIMIDAZO[1,2-A]PYRIDINE |
1379347-06-4 | 97% | 1g |
$44 | 2023-09-17 | |
| AstaTech | 52257-5/G |
8-CHLORO-3-IODOIMIDAZO[1,2-A]PYRIDINE |
1379347-06-4 | 97% | 5g |
$154 | 2023-09-17 | |
| abcr | AB446320-250 mg |
8-Chloro-3-iodoimidazo[1,2-a]pyridine; . |
1379347-06-4 | 250MG |
€105.70 | 2023-07-18 | ||
| abcr | AB446320-1 g |
8-Chloro-3-iodoimidazo[1,2-a]pyridine; . |
1379347-06-4 | 1g |
€175.80 | 2023-07-18 | ||
| abcr | AB446320-5 g |
8-Chloro-3-iodoimidazo[1,2-a]pyridine; . |
1379347-06-4 | 5g |
€454.40 | 2023-07-18 | ||
| Chemenu | CM269369-5g |
8-Chloro-3-iodoimidazo[1,2-a]pyridine |
1379347-06-4 | 95% | 5g |
$*** | 2023-03-31 | |
| Chemenu | CM269369-5g |
8-Chloro-3-iodoimidazo[1,2-a]pyridine |
1379347-06-4 | 95% | 5g |
$599 | 2021-08-18 | |
| TRC | C383733-50mg |
8-Chloro-3-Iodoimidazo[1,2-A]Pyridine |
1379347-06-4 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C383733-100mg |
8-Chloro-3-Iodoimidazo[1,2-A]Pyridine |
1379347-06-4 | 100mg |
$ 95.00 | 2022-06-06 |
8-Chloro-3-Iodoimidazo1,2-APyridine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 8-Chloro-3-Iodoimidazo1,2-APyridine
8-Chloro-3-Iodoimidazo[1,2-a]pyridine: A Comprehensive Overview of Its Synthesis, Applications, and Research Trends
8-Chloro-3-Iodoimidazo[1,2-a]pyridine (CAS No. 1379347-06-4) has emerged as a pivotal compound in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are characterized by a fused ring system comprising an imidazole ring and a pyridine ring. The presence of both 8-chloro and 3-iodo substituents introduces significant electronic and steric effects, making it a valuable scaffold for drug design and development.
The synthesis of 8-Chloro-3-Iodoimidazo[1,2-a]pyridine typically involves multi-step organic reactions, including cyclization and halogenation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. For instance, a study published in Organic & Biomolecular Chemistry (2023) reported a novel solid-phase synthesis approach that significantly reduces the number of purification steps, thereby enhancing the scalability of the synthesis process.
One of the key advantages of 8-Chloro-3-Iodoimidazo[3,2-a]pyridine is its ability to act as a versatile building block for the development of bioactive molecules. The 8-chloro substituent can participate in hydrogen bonding interactions with target proteins, while the 3-iodo group can serve as a reactive site for further functionalization. This dual functionality makes it an attractive candidate for the design of small-molecule inhibitors targeting specific enzymatic pathways.
Recent research has highlighted the potential of 8-Chloro-3-Iodoimidazo[1,2-a]pyridine in the context of drug discovery. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility as a lead compound for the development of antitumor agents. The compound was found to exhibit selective cytotoxicity against cancer cell lines, with minimal impact on normal cells. This selectivity is attributed to the unique electronic properties of the 8-chloro and 3-iodo groups, which enhance the compound's ability to interact with specific molecular targets.
Furthermore, the 8-Chloro-3-Iodoimidazo[1,2-a]pyridine scaffold has shown promise in the design of anti-inflammatory agents. A 2023 study in European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against key inflammatory cytokines, such as TNF-α and IL-6. The structural rigidity conferred by the fused ring system is believed to contribute to the compound's stability and efficacy in vivo.
From a synthetic perspective, the preparation of 8-Chloro-3-Iodoimidazo[1,2-a]pyridine has been optimized through the use of catalytic methods and green chemistry principles. A 2023 paper in Catalysis Science & Technology described a palladium-catalyzed cross-coupling reaction that enables the efficient introduction of the 3-iodo group onto the pyridine ring. This method not only improves the overall yield but also reduces the environmental impact associated with traditional synthetic routes.
The pharmacokinetic properties of 8-Chloro-3-Iodoimidazo[1,2-a]pyridine are currently under investigation to determine its potential as a therapeutic agent. Preliminary studies suggest that the compound exhibits favorable solubility and metabolic stability, which are critical factors in the development of orally administered drugs. A 2023 review in Drug Discovery Today highlighted the importance of optimizing the physicochemical properties of such compounds to enhance their bioavailability and reduce potential side effects.
Despite its promising applications, the use of 8-Chloro-3-Iodoimidazo[1,2-a]pyridine requires careful consideration of its chemical stability and reactivity. A 2023 study in Chemical Communications investigated the degradation pathways of this compound under various storage conditions, emphasizing the need for controlled environments to maintain its integrity. These findings are crucial for the development of stable formulations for pharmaceutical use.
In conclusion, 8-Chloro-3-Iodoimidazo[1,2-a]pyridine (CAS No. 1379347-06-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with recent synthetic and pharmacological studies, position it as a valuable tool for the development of novel therapeutics. Ongoing research continues to explore its potential in various therapeutic areas, underscoring its importance in modern drug discovery efforts.
For further information on the synthesis, applications, and research trends related to 8-Chloro-3-Iodoimidazo[1,2-a]pyridine, consult the latest literature in the fields of organic chemistry, medicinal chemistry, and pharmaceutical sciences. The compound's versatility and promising biological activity make it a focal point for future research and development in the pharmaceutical industry.
1379347-06-4 (8-Chloro-3-Iodoimidazo1,2-APyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)